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Compound of Interest

2-Bromo-4,5-dichloro-1H-
Compound Name: o
imidazole

Cat. No.: B093351

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,5-dichloro-1H-imidazole is a halogenated imidazole derivative. Imidazole rings
are significant structural motifs in many pharmaceutical compounds and biologically active
molecules. This document provides a concise technical overview of the known physical and
chemical properties of 2-Bromo-4,5-dichloro-1H-imidazole, a key intermediate in the
synthesis of various organic compounds, including those with potential insecticidal activity.[1]
The strategic placement of bromo and chloro substituents makes it a versatile building block for
further chemical modifications.

Chemical Structure and Identifiers

IUPAC Name: 2-bromo-4,5-dichloro-1H-imidazole

Molecular Formula: CsHBrCl2N2[1][2]

Molecular Weight: 215.86 g/mol [1][2]

CAS Number: 16076-27-0[1][2]

SMILES: Clclnc(Br)[nH]c1CI[1]
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Physicochemical Data

The following table summarizes the key physical properties of 2-Bromo-4,5-dichloro-1H-
imidazole.

Property Value Source

White to pale brown or pale ] o
Appearance Thermo Fisher Scientific
grey crystals or powder

Melting Point 223 °C (decomposes) [11[3]

Boiling Point Not available (decomposes) N/A

. Data not readily available in
Solubility N/A
common solvents.

Experimental Protocols

Detailed experimental procedures for the determination of all physical properties for this
specific compound are not readily available in published literature. However, a general protocol
for determining the melting point of imidazole derivatives, a common characterization
technique, is described below.

Protocol: Melting Point Determination (Capillary Method)

This protocol outlines a standard method for determining the melting point of a solid crystalline
compound like 2-Bromo-4,5-dichloro-1H-imidazole.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle
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Procedure:

Sample Preparation: A small sample of 2-Bromo-4,5-dichloro-1H-imidazole is finely ground
into a powder using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed
sample is achieved.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Heating and Observation:

o The apparatus is heated at a rapid rate initially until the temperature is about 15-20 °C
below the expected melting point.

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The sample is observed closely through the magnifying lens.

Melting Point Range Determination: The temperature at which the first drop of liquid appears
is recorded as the beginning of the melting range. The temperature at which the entire
sample has melted into a clear liquid is recorded as the end of the melting range. For 2-
Bromo-4,5-dichloro-1H-imidazole, decomposition is observed at 223 °C.[1][3] This would
be noted by changes in color, gas evolution, or other visible signs of degradation.

Synthesis and Reactions

2-Bromo-4,5-dichloro-1H-imidazole is typically synthesized via the bromination of 4,5-

dichloroimidazole.[1] This reaction provides a direct route to this halogenated intermediate.
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Reactants

4,5-dichloroimidazole .
[ ) Reaction Product

Reaction Vessel Bromination

(e.g., in a suitable solvent)
Bromine (Brz2)

2-Bromo-4,5-dichloro-1H-imidazole

Click to download full resolution via product page
Caption: Synthesis of 2-Bromo-4,5-dichloro-1H-imidazole.

This intermediate is valuable in the synthesis of more complex molecules. For instance, it can
be used to produce 1-methoxymethyl-2-bromo-4,5-dichloroimidazole, a compound noted for its
potent insecticidal properties.[1] It also serves as a precursor for synthesizing other 2-
substituted 4,5-dichloroimidazoles.[1]

Safety and Handling

2-Bromo-4,5-dichloro-1H-imidazole should be handled with care in a well-ventilated area,
and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, should be worn. For detailed safety information, please refer to the Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-4,5-dichloro-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093351#physical-properties-of-2-bromo-4-5-dichloro-
1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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